4-({1-[(3-bromophenyl)methyl]azetidin-3-yl}oxy)pyridine

• IUPAC Name: 4-[1-[(3-bromophenyl)methyl]azetidin-3-yl]oxypyridine
• InChI: InChI=1S/C15H15BrN2O/c16-13-3-1-2-12(8-13)9-18-10-15(11-18)19-14-4-6-17-7-5-14/h1-8,15H,9-11H2
• InChI Key: CHMGZWXQOGJYQB-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC2=CC(=CC=C2)Br)OC3=CC=NC=C3
• Molecular Formula: C15H15BrN2O
• Molecular Weight: 319.20 g/mol
• CAS No.: 2548999-33-1

Description

“4-({1-[(3-bromophenyl)methyl]azetidin-3-yl}oxy)pyridine” is a complex organic compound. It contains an azetidine ring, which is a four-membered heterocyclic ring with three carbon atoms and one nitrogen atom. The compound also contains a pyridine ring, which is a six-membered heterocyclic ring with five carbon atoms and one nitrogen atom.

Synthesis Analysis

The synthesis of such compounds often involves the introduction of various functional groups to the pyridine scaffold. A study reported a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans.

Molecular Structure Analysis

The molecular structure of this compound is complex, with an azetidine ring attached to a pyridine ring via an oxygen atom. The azetidine ring is nearly planar, with the mean azetidine plane twisted with respect to the plane of the benzene ring.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of such compounds often involve the introduction of various functional groups to the pyridine scaffold. This can be achieved through a ring cleavage methodology reaction.

Future Directions

The future directions in the research of such compounds could involve the development of a robust synthetic route enabling the incorporation of sulfone and phosphonate moieties on the pyridine scaffold, as these are valuable in the field of medicinal and agricultural chemistry. Further studies could also focus on the synthesis and evaluation of the physicochemical and metabolic properties of δ-amino acid oxetane derivatives.